3-{4-methyl-5-[(2-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 3-[4-methyl-5-[(2-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C16H16N4S/c1-12-6-3-4-7-14(12)11-21-16-19-18-15(20(16)2)13-8-5-9-17-10-13/h3-10H,11H2,1-2H3
• InChI Key: TYKWWZYFTKKMMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NN=C(N2C)C3=CN=CC=C3
• Molecular Formula: C16H16N4S
• Molecular Weight: 296.4 g/mol
• CAS RN: 573938-37-1

Description

3-{4-methyl-5-[(2-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MMBT and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-{4-methyl-5-[(2-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine is not fully understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes and proteins that are involved in disease pathways. This inhibition may lead to the suppression of disease progression and the promotion of healing.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial effects. It has also been reported to have antioxidant properties and may help in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The compound 3-{4-methyl-5-[(2-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine has several advantages and limitations for lab experiments. One of the advantages is its high purity and stability, which makes it easy to handle and store. However, the compound may be difficult to synthesize, and its high cost may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of 3-{4-methyl-5-[(2-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine. One of the directions is the exploration of its potential applications in the field of drug discovery. The compound may be used as a lead compound for the development of new drugs for various diseases. Another direction is the investigation of its mechanism of action, which may provide insights into the development of new therapeutic approaches. Additionally, the compound may be studied for its potential applications in the field of nanotechnology, where it may be used as a building block for the synthesis of novel materials.

Synthesis Methods

The synthesis of 3-{4-methyl-5-[(2-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine has been achieved by several methods. One of the most commonly used methods is the reaction of 4-methyl-5-mercapto-1,2,4-triazole with 2-methylpyridine-3-boronic acid in the presence of a palladium catalyst. This method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

The compound 3-{4-methyl-5-[(2-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine has been extensively studied for its potential applications in various fields. One of the most significant applications is in the field of medicinal chemistry, where this compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and bacterial infections.